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Compound of Interest

Compound Name: BN82002 hydrochloride

Cat. No.: B10828015 Get Quote

BN82002 Hydrochloride: Technical Support
Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of BN82002
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: How should I store BN82002 hydrochloride powder?

For long-term stability, the solid form of BN82002 hydrochloride should be stored at -20°C.

Q2: What are the recommended storage conditions for BN82002 hydrochloride stock

solutions?

Once reconstituted, stock solutions should be aliquoted to prevent degradation from repeated

freeze-thaw cycles. For optimal stability, store these aliquots sealed and protected from light

and moisture.
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Storage Temperature Duration

-80°C Up to 6 months

-20°C Up to 3 months

Q3: What solvents can be used to dissolve BN82002 hydrochloride?

BN82002 hydrochloride is soluble in the following organic solvents.

Solvent Concentration

DMSO >100 mM or 10 mg/mL

Ethanol 10 mg/mL

Q4: Is BN82002 hydrochloride stable in aqueous solutions?

No, BN82002 hydrochloride is reported to be unstable in aqueous solutions. For in vivo

experiments, it is recommended to prepare the working solution fresh on the day of use.

Q5: What are the necessary safety precautions when handling BN82002 hydrochloride?

According to the available Safety Data Sheet (SDS), BN82002 hydrochloride is not classified

as a hazardous substance or mixture. However, standard laboratory safety practices should

always be followed. This includes wearing appropriate personal protective equipment (PPE)

such as gloves and safety glasses, and handling the compound in a well-ventilated area to

avoid dust inhalation. In case of contact, rinse the affected area with water.

Troubleshooting Guide
Q1: My BN82002 hydrochloride solution appears cloudy or has precipitated. What should I

do?

If you observe precipitation or phase separation during the preparation of your solution, gentle

heating and/or sonication can be used to help dissolve the compound.
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Q2: I am having trouble achieving the desired concentration for my in vivo experiment. Are

there recommended solvent formulations?

Yes, specific solvent systems can be used to achieve higher concentrations for in vivo studies.

Here are some validated protocols:

Formulation Achievable Concentration Solution Type

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 5.5 mg/mL (13.89 mM) Clear Solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 5.5 mg/mL (13.89 mM) Clear Solution

10% DMSO, 90% Corn Oil 5.5 mg/mL (13.89 mM) Suspended Solution

Experimental Protocols
Protocol: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the required amount of BN82002 hydrochloride powder

(Molecular Weight: 359.42 g/mol ) in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity DMSO to the tube to achieve a

final concentration of 10 mM.

Dissolution: Vortex the solution until the compound is completely dissolved. If necessary,

gentle warming or sonication can be applied to aid dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

This will minimize freeze-thaw cycles that can lead to degradation.

Storage: Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months,

protected from light.
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Stock Solution Preparation & Storage
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Caption: Workflow for preparing and storing BN82002 hydrochloride stock solution.
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Solubility Troubleshooting
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Caption: Decision tree for troubleshooting BN82002 hydrochloride solubility issues.
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BN82002 Mechanism of Action
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Caption: BN82002 hydrochloride inhibits CDC25, preventing cell cycle progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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